molecular formula C10H19NO B12990729 2-(Methoxymethyl)-7-azaspiro[3.5]nonane

2-(Methoxymethyl)-7-azaspiro[3.5]nonane

Cat. No.: B12990729
M. Wt: 169.26 g/mol
InChI Key: KNLLUNNNZYGDRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Methoxymethyl)-7-azaspiro[3.5]nonane is a spirocyclic amine featuring a seven-membered azaspiro framework with a methoxymethyl substituent at the 2-position. Its unique structure combines conformational rigidity (due to the spirocyclic core) with polar functional groups, making it a promising scaffold in medicinal chemistry for targeting enzymes and receptors.

Properties

Molecular Formula

C10H19NO

Molecular Weight

169.26 g/mol

IUPAC Name

2-(methoxymethyl)-7-azaspiro[3.5]nonane

InChI

InChI=1S/C10H19NO/c1-12-8-9-6-10(7-9)2-4-11-5-3-10/h9,11H,2-8H2,1H3

InChI Key

KNLLUNNNZYGDRG-UHFFFAOYSA-N

Canonical SMILES

COCC1CC2(C1)CCNCC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Methoxymethyl)-7-azaspiro[3.5]nonane typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the use of a spirocyclization reaction, where a linear precursor undergoes cyclization to form the spiro structure. The reaction conditions often include the use of catalysts and specific solvents to facilitate the cyclization process.

Industrial Production Methods

In an industrial setting, the production of 2-(Methoxymethyl)-7-azaspiro[3.5]nonane may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or crystallization to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

2-(Methoxymethyl)-7-azaspiro[3.5]nonane can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxides.

    Reduction: Reduction reactions can be carried out using reducing agents to modify the functional groups.

    Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

    Substitution: Reagents like halogens and nucleophiles are used under specific conditions to achieve substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines.

Scientific Research Applications

2-(Methoxymethyl)-7-azaspiro[3.5]nonane has several applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activities, including interactions with enzymes and receptors.

    Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development.

    Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 2-(Methoxymethyl)-7-azaspiro[3.5]nonane exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, and other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The pathways involved in these interactions are complex and are the subject of ongoing research.

Comparison with Similar Compounds

Structural Analogues

7-Azaspiro[3.5]nonane Derivatives with Varied Substituents

The 7-azaspiro[3.5]nonane core is a versatile platform for drug discovery. Key derivatives include:

Compound Substituents/Functional Groups Key Applications/Targets Notable Properties Reference
PF-04862853 Urea group at N7 FAAH inhibitor (pain, inflammation) High potency (kiact/ki = 4190 M⁻¹s⁻¹), oral efficacy, CNS penetration
Compound 54g Piperidine N-capping (R2), aryl (R3) GPR119 agonist (diabetes) Favorable PK profile, glucose-lowering effect in diabetic rats
2-(2-Fluorophenoxy)-7-azaspiro[3.5]nonane HCl Fluorophenoxy group at C2 Not specified (probable receptor ligand) Moderate logP (3.8), 2 H-bond donors, 3 H-bond acceptors
2-(Methoxymethyl)-7-azaspiro[3.5]nonane Methoxymethyl at C2 Hypothesized applications Likely improved solubility vs. aryl derivatives; reduced steric hindrance

Key Observations :

  • The urea group in PF-04862853 enhances FAAH binding via hydrogen bonding, while the methoxymethyl group in the target compound may prioritize solubility and metabolic stability.
  • Aryl substituents (e.g., in 54g) improve target affinity but may increase lipophilicity.
Spirocycles with Altered Ring Size or Heteroatoms
Compound Core Structure Key Differences vs. Target Biological Relevance Reference
6-Azaspiro[3.4]octane-2-amine 6-membered spiro, N at C6 Smaller ring size, different N position Used in CK2α inhibitors; shorter linker length
2-Azaspiro[3.5]nonane N at C2 (vs. C7 in target) Altered electronic distribution Intermediate for HCV protease inhibitors
2,7-Diazaspiro[3.5]nonane Dual N at C2 and C7 Additional H-bonding capability Sigma receptor ligands (e.g., 4b, 5b with varied intrinsic activity)

Key Observations :

  • Diazaspiro derivatives (e.g., 2,7-diazaspiro[3.5]nonane) offer dual hydrogen-bonding sites, enabling interactions with diverse targets.

Functional Comparisons

Pharmacological Activity
Compound Target/Activity Potency/EC₅₀ Selectivity Notes Reference
PF-04862853 FAAH inhibition kiact/ki = 4190 M⁻¹s⁻¹ (human) >200-fold selectivity over other serine hydrolases
Compound 4b (2,7-diazaspiro) Sigma-1 receptor Partial agonist Structural basis for intrinsic activity modulation
7-Azaspiro[3.5]nonane carboxamides FAAH inhibition Not reported Explored for pain/inflammation

Key Observations :

  • The target compound’s methoxymethyl group may lack the strong enzyme inhibition seen in urea-based derivatives but could be tailored for receptor modulation.
Physicochemical and Pharmacokinetic Profiles
Compound logP H-Bond Donors/Acceptors Bioavailability (Rat) Half-Life (Rat) Reference
PF-04862853 3.8 2/3 53% 7.1 h
2-(2-Fluorophenoxy)-7-azaspiro[...] HCl 3.8 (est.) 2/3 Not reported Not reported
Target Compound ~2.5 (est.) 1/3 Hypothetically moderate Likely comparable

Key Observations :

  • The methoxymethyl group may lower logP vs. aryl/urea derivatives, enhancing aqueous solubility.
  • Reduced H-bond donors (1 vs. 2 in PF-04862853) could improve membrane permeability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.